Cas no 53219-58-2 (1(2H)-Azocinamine, hexahydro-)

1(2H)-Azocinamine, hexahydro- structure
1(2H)-Azocinamine, hexahydro- structure
Product Name:1(2H)-Azocinamine, hexahydro-
CAS No:53219-58-2
MF:C7H16N2
MW:128.215341567993
CID:357772
PubChem ID:12931574
Update Time:2025-04-19

1(2H)-Azocinamine, hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Azocinamine, hexahydro-
    • azocan-1-amine
    • SCHEMBL2253570
    • DTXSID90513275
    • 53219-58-2
    • AKOS018597856
    • Inchi: 1S/C7H16N2/c8-9-6-4-2-1-3-5-7-9/h1-8H2
    • InChI Key: YPOSHCOUCWHTEM-UHFFFAOYSA-N
    • SMILES: N1(CCCCCCC1)N

Computed Properties

  • Exact Mass: 128.13148
  • Monoisotopic Mass: 128.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 65.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • PSA: 29.26
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